2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile
Overview
Description
2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile, also known as BHAM, is a compound with a unique chemical structure that has garnered attention in the scientific community due to its potential applications in research. BHAM is a nitrile derivative of 2-phenylbenzimidazole and 4-hydroxy-3,5-dimethoxyphenylacetonitrile. This compound has been studied for its ability to inhibit the activity of certain enzymes and its potential as a therapeutic agent for various diseases.
Mechanism of Action
2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile exerts its effects through the inhibition of certain enzymes, such as acetylcholinesterase and tyrosinase. Acetylcholinesterase is involved in the breakdown of the neurotransmitter acetylcholine, which is important for cognitive function. Inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels, which can improve cognitive function. Tyrosinase is involved in the production of melanin, and inhibition of tyrosinase can lead to a decrease in melanin production, which can be beneficial in the treatment of hyperpigmentation.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile has been shown to have a variety of biochemical and physiological effects. 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile has been shown to inhibit the activity of acetylcholinesterase and tyrosinase, as mentioned above. 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile has also been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile has been shown to have antioxidant activity, which can be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile in lab experiments include its unique chemical structure, its ability to inhibit the activity of certain enzymes, and its potential as a therapeutic agent for various diseases. The limitations of using 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile in lab experiments include its potential toxicity and the need for further research to fully understand its mechanisms of action and potential therapeutic applications.
Future Directions
There are several future directions for research on 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential as an anti-inflammatory agent and its effects on oxidative stress. Further research is also needed to fully understand its mechanisms of action and potential toxicity.
Scientific Research Applications
2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase, which are involved in the development of these diseases. 2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylonitrile has also been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines.
properties
IUPAC Name |
(Z)-2-(1H-benzimidazol-2-yl)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3/c1-23-15-8-11(9-16(24-2)17(15)22)7-12(10-19)18-20-13-5-3-4-6-14(13)21-18/h3-9,22H,1-2H3,(H,20,21)/b12-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDDQZHYZCTUTIU-GHXNOFRVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C=C(C#N)C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)/C=C(/C#N)\C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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